Cas no 7134-05-6 (4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate)
7134-05-6 structure
Product Name:4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate
4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate Chemical and Physical Properties
Names and Identifiers
-
- 5-hydroxytoluene-2-sulphonic acid
- o-Toluenesulfonic acid, 4-hydroxy-
- Benzenesulfonic acid, 4-hydroxy-2-methyl-
- 4-hydroxy-2-methylbenzenesulfonic acid
- DTXSID40221535
- METACRESOL-4-SULFONIC ACID
- PYPXOMYXFFYJIF-UHFFFAOYSA-N
- Q27281037
- SCHEMBL4074436
- EINECS 230-433-2
- 4-HYDROXY-O-TOLUENESULFONIC ACID
- DTXCID70144026
- UNII-J1X8X329NN
- NS00043168
- 7134-05-6
- 4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate
- 2-methyl-4-hydroxy benzenesulphonic acid
- J1X8X329NN
- DB-295332
- 4-Hydroxy-2-methylbenzenesulfonic Acid (~90%)
- 4-Hydroxy-o-toluenesulfonic Acid Hydrate;
-
- Inchi: 1S/C7H8O4S/c1-5-4-6(8)2-3-7(5)12(9,10)11/h2-4,8H,1H3,(H,9,10,11)
- InChI Key: PYPXOMYXFFYJIF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1C)O)(=O)(=O)O
Computed Properties
- Exact Mass: 188.01434
- Monoisotopic Mass: 188.01432991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 83Ų
Experimental Properties
- Solubility: DMSO (Slightly), Methanol (Slightly)
- PSA: 74.6
4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate Security Information
- Storage Condition:Hygroscopic, -20°C Freezer, Under inert atmosphere
4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H972825-25mg |
4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate |
7134-05-6 | 25mg |
$ 305.00 | 2023-09-07 | ||
| TRC | H972825-100mg |
4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate |
7134-05-6 | 100mg |
$ 1091.00 | 2023-09-07 | ||
| TRC | H972825-250mg |
4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate |
7134-05-6 | 250mg |
$ 2415.00 | 2023-09-07 |
4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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